(4-Butylphenyl)(4-methoxyphenyl)methanone
Cat. No. B3055381
Key on ui cas rn:
64357-38-6
M. Wt: 268.3 g/mol
InChI Key: WBCMGWCERMMYQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:9]([CH2:10][CH2:11][CH3:12])[c:13]1[cH:14][cH:15][c:16]([C:17](=[O:18])[Cl:19])[cH:20][cH:21]1.[CH3:1][O:2][c:3]1[cH:4][cH:5][cH:6][cH:7][cH:8]1.[F:22][C:23]([F:24])([F:25])[S:26]([O-:27])(=[O:28])=[O:29].[F:31][C:32]([F:33])([F:34])[S:35]([O-:36])(=[O:37])=[O:38].[F:39][C:40]([F:41])([F:42])[S:43]([O-:44])(=[O:45])=[O:46].[N+:47]([CH3:48])([O-:49])=[O:50].[Yb+3:30]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:17]([c:16]2[cH:15][cH:14][c:13]([CH2:9][CH2:10][CH2:11][CH3:12])[cH:21][cH:20]2)=[O:18])[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCc1ccc(C(=O)Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)([O-])C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)([O-])C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)([O-])C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Yb+3]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCCCc1ccc(C(=O)c2ccc(OC)cc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
